Cas no 54448-18-9 (2,4-Hexadiyne-1,6-diol, diacetate)

2,4-Hexadiyne-1,6-diol, diacetate structure
54448-18-9 structure
Product Name:2,4-Hexadiyne-1,6-diol, diacetate
CAS No:54448-18-9
MF:C10H14O6
MW:230.214563846588
CID:354554
PubChem ID:71364667
Update Time:2025-04-19

2,4-Hexadiyne-1,6-diol, diacetate Chemical and Physical Properties

Names and Identifiers

    • 2,4-Hexadiyne-1,6-diol, diacetate
    • acetic acid,hexa-2,4-diyne-1,6-diol
    • 54448-18-9
    • DTXSID70788126
    • Acetic acid--hexa-2,4-diyne-1,6-diol (2/1)
    • Inchi: 1S/C6H6O2.2C2H4O2/c7-5-3-1-2-4-6-8;2*1-2(3)4/h7-8H,5-6H2;2*1H3,(H,3,4)
    • InChI Key: OLACEMXFYAOOTK-UHFFFAOYSA-N
    • SMILES: OCC#CC#CCO.OC(C)=O.OC(C)=O

Computed Properties

  • Exact Mass: 230.07902
  • Monoisotopic Mass: 230.07903816g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 177
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 115Ų

Experimental Properties

  • PSA: 115.06
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